![molecular formula C19H15F3N2 B2465132 N-({4-[5-(trifluoromethyl)pyridin-2-yl]phenyl}methyl)aniline CAS No. 2059494-85-6](/img/structure/B2465132.png)
N-({4-[5-(trifluoromethyl)pyridin-2-yl]phenyl}methyl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-({4-[5-(trifluoromethyl)pyridin-2-yl]phenyl}methyl)aniline” is a compound that belongs to the class of organic compounds known as benzanilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring . Trifluoromethylpyridine (TFMP) and its intermediates, which this compound is a part of, are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
The synthesis of “this compound” and similar compounds involves different synthetic methods for introducing TFMP groups within other molecules . This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine . TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure .Chemical Reactions Analysis
The chemical reactions involving “this compound” and similar compounds are guided by the different synthetic methods for introducing TFMP groups within the structures of other molecules . The researchers explain that this is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are largely determined by the presence of a fluorine atom and a carbon-containing pyridine in its structure . These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Electroluminescence and Organic Light-Emitting Diodes (OLEDs)
N-({4-[5-(trifluoromethyl)pyridin-2-yl]phenyl}methyl)aniline derivatives have been explored for their potential in electroluminescence. For example, Vezzu et al. (2010) studied N,N-Di(6-phenylpyridin-2-yl)aniline derivatives in the context of highly luminescent tetradentate bis-cyclometalated platinum complexes. These complexes demonstrated promising applications in organic light-emitting diodes (OLEDs), exhibiting high external quantum efficiency and covering a wide emission range from blue to red. This research highlights the potential of this compound derivatives in advanced OLED technologies (Vezzu et al., 2010).
Chemical Synthesis and Catalysis
The compound and its derivatives have also been utilized in chemical synthesis and catalysis. For instance, Zhao et al. (2017) discovered that 2-(pyridin-2-yl) aniline, a related compound, serves as an effective directing group for C-H amination mediated by cupric acetate. This finding is significant for organic synthesis, particularly in the modification of benzamide derivatives (Zhao et al., 2017). Additionally, Maji et al. (2020) synthesized organoruthenium(II) catalysts supported by bidentate NN Schiff base ligands, which include derivatives of this compound. These catalysts showed excellent performance in C-C bond formation, demonstrating the compound's relevance in catalytic applications (Maji et al., 2020).
Electrochromic Materials
In the field of electrochromic materials, Li et al. (2017) synthesized novel donor–acceptor systems incorporating N,N-bis(4-(thiophen-2-yl)phenyl)-N-(4-nitrophenyl)aniline, a structurally similar compound. These materials showed potential for applications in the near-infrared region, which is crucial for developing advanced electrochromic devices (Li et al., 2017).
Transfer Hydrogenation Catalysts
Ramos et al. (2019) explored the use of pyridine-derived aldiimine ligands in ruthenium-cymene complexes for the transfer hydrogenation of aryl ketones. The study underscores the utility of this compound derivatives as ligands in catalysis, particularly in hydrogen transfer reactions (Ramos et al., 2019).
Photophysical Properties
Research on the photophysical properties of similar compounds has also been conducted. Jeon et al. (2013) studied the crystal structure and photophysical properties of fluazinam, a fungicide containing a similar trifluoromethylpyridinyl structure. This study contributes to understanding the photophysical behavior of such compounds, which is vital for their application in various scientific fields (Jeon et al., 2013).
Mechanism of Action
Target of Action
Compounds with a similar trifluoromethylpyridine (tfmp) structure have been used in the pharmaceutical and agrochemical industries . The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Mode of Action
The biological activities of tfmp derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
It is known that tfmp derivatives have been used in the protection of crops from pests . More research is needed to fully understand the biochemical pathways affected by this compound.
Pharmacokinetics
The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety in tfmp derivatives may influence these properties .
Result of Action
Tfmp derivatives have been used in the protection of crops from pests , suggesting that they may have pesticidal or other bioactive effects.
Action Environment
The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety in tfmp derivatives may influence these factors .
Future Directions
The demand for TFMP derivatives has been increasing steadily in the last 30 years . With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production . In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes . It is expected that many novel applications of TFMP will be discovered in the future .
Properties
IUPAC Name |
N-[[4-[5-(trifluoromethyl)pyridin-2-yl]phenyl]methyl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2/c20-19(21,22)16-10-11-18(24-13-16)15-8-6-14(7-9-15)12-23-17-4-2-1-3-5-17/h1-11,13,23H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHTPURRLTOEMQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NCC2=CC=C(C=C2)C3=NC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.